N-[cyano(cyclohexyl)methyl]-1-(2,2-difluoroethyl)piperidine-4-carboxamide
Catalog No.
S2804375
CAS No.
1825569-86-5
M.F
C16H25F2N3O
M. Wt
313.393
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![N-[cyano(cyclohexyl)methyl]-1-(2,2-difluoroethyl)p...](/img/structure-2d/800/S2804375.png)
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CAS Number
1825569-86-5
Product Name
N-[cyano(cyclohexyl)methyl]-1-(2,2-difluoroethyl)piperidine-4-carboxamide
IUPAC Name
N-[cyano(cyclohexyl)methyl]-1-(2,2-difluoroethyl)piperidine-4-carboxamide
Molecular Formula
C16H25F2N3O
Molecular Weight
313.393
InChI
InChI=1S/C16H25F2N3O/c17-15(18)11-21-8-6-13(7-9-21)16(22)20-14(10-19)12-4-2-1-3-5-12/h12-15H,1-9,11H2,(H,20,22)
InChI Key
VWPNTPJZVCFSMU-UHFFFAOYSA-N
SMILES
C1CCC(CC1)C(C#N)NC(=O)C2CCN(CC2)CC(F)F
solubility
not available
Current Research Availability
Potential Applications based on Structure
- Piperidine ring: This six-membered nitrogen-containing ring is a common scaffold in many biologically active molecules. It can interact with various receptors and enzymes in the body .
- Difluoroethyl group: The presence of fluorine atoms can alter the molecule's properties, potentially improving its binding affinity or metabolic stability .
- Carboxamide group: This functional group can participate in hydrogen bonding interactions, which is crucial for binding to biological targets .
- Cyano (cyclohexyl)methyl group: This portion of the molecule might influence the molecule's overall shape and lipophilicity, which can affect its absorption and distribution in the body.
Future Research Directions
Here are some potential areas where this molecule might be explored:
- Central Nervous System (CNS) disorders: The piperidine ring structure is present in many approved CNS drugs.
- Anticancer agents: Fluorine substitution and the overall structure could lend itself to targeting cancer cells.
XLogP3
3.1
Dates
Last modified: 07-23-2023
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